Cas no 1391492-95-7 ((S)-2-amino-2-(4-(trifluoromethoxy)phenyl)ethanol hydrochloride)

• Product Name: (S)-2-amino-2-(4-(trifluoromethoxy)phenyl)ethanol hydrochloride
• CAS No: 1391492-95-7
• MF: C₉H₁₁ClF₃NO₂
• MW: 257.637352228165
• CID: 5085470
• PubChem ID: 86712019
• Update Time: 2025-05-23

(S)-2-amino-2-(4-(trifluoromethoxy)phenyl)ethanol hydrochloride Chemical and Physical Properties

Names and Identifiers

• (S)-2-amino-2-(4-(trifluoromethoxy)phenyl)ethanol hydrochloride
• E79625
• (2S)-2-AMINO-2-[4-(TRIFLUOROMETHOXY)PHENYL]ETHAN-1-OL HCl
• (S)-2-AMINO-2-(4-(TRIFLUOROMETHOXY)PHENYL)ETHAN-1-OL HYDROCHLORIDE
• SCHEMBL15511448
• BS-48442
• 1391492-95-7
• (2S)-2-amino-2-[4-(trifluoromethoxy)phenyl]ethanol hydrochloride
• (2S)-2-amino-2-[4-(trifluoromethoxy)phenyl]ethanol;hydrochloride

• Inchi： 1S/C9H10F3NO2.ClH/c10-9(11,12)15-7-3-1-6(2-4-7)8(13)5-14;/h1-4,8,14H,5,13H2;1H/t8-;/m1./s1
• InChI Key： IGMWZYNHDCHAKD-DDWIOCJRSA-N
• SMILES： Cl.FC(OC1C=CC(=CC=1)[C@@H](CO)N)(F)F

Computed Properties

• Exact Mass: 257.0430408g/mol
• Monoisotopic Mass: 257.0430408g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 190
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on (S)-2-amino-2-(4-(trifluoromethoxy)phenyl)ethanol hydrochloride

Exploring the Properties and Applications of (S)-2-amino-2-(4-(trifluoromethoxy)phenyl)ethanol Hydrochloride (CAS No. 1391492-95-7)

(S)-2-amino-2-(4-(trifluoromethoxy)phenyl)ethanol hydrochloride, with the CAS number 1391492-95-7, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is notable for its unique structural features and potential applications in drug development. The molecule consists of an amino group attached to a chiral carbon, which is further connected to a phenyl ring substituted with a trifluoromethoxy group. The hydrochloride salt form indicates that the compound exists in its protonated form, making it more soluble in aqueous solutions.

The stereochemistry of this compound, denoted by the (S) configuration, plays a crucial role in its biological activity. Chiral centers are often critical in determining the pharmacokinetics and pharmacodynamics of a drug candidate. Recent studies have highlighted the importance of stereochemistry in optimizing drug efficacy and minimizing adverse effects. For instance, researchers have demonstrated that the (S)-enantiomer exhibits superior binding affinity to certain receptors compared to its (R)-counterpart, underscoring the significance of enantiopure compounds in therapeutic applications.

The trifluoromethoxy group attached to the phenyl ring introduces electron-withdrawing effects, which can influence the electronic properties of the molecule. This substitution pattern is known to enhance metabolic stability and improve bioavailability, two critical factors in drug design. Recent advancements in computational chemistry have allowed for precise modeling of these effects, enabling researchers to predict how modifications to the trifluoromethoxy group might impact the compound's behavior in vivo.

In terms of synthesis, (S)-2-amino-2-(4-(trifluoromethoxy)phenyl)ethanol hydrochloride can be prepared via several routes, including asymmetric catalysis and resolution techniques. One notable method involves the use of chiral catalysts to achieve high enantiomeric excess during the formation of the chiral center. This approach not only ensures the desired stereochemistry but also aligns with green chemistry principles by minimizing waste and improving efficiency.

The applications of this compound are diverse, ranging from academic research to industrial development. In academia, it serves as a valuable tool for studying enzyme selectivity and receptor binding mechanisms. In industry, it holds promise as a lead compound for developing novel therapeutics targeting various diseases, including neurodegenerative disorders and cancer.

Recent studies have also explored the potential of this compound as a building block for constructing more complex molecules with enhanced biological activity. For example, researchers have successfully incorporated it into peptidomimetic frameworks, demonstrating improved potency against specific targets compared to traditional peptide-based drugs.

In conclusion, (S)-2-amino-2-(4-(trifluoromethoxy)phenyl)ethanol hydrochloride (CAS No. 1391492-95-7) is a versatile compound with immense potential in both research and therapeutic development. Its unique structure, combined with advancements in synthetic and computational techniques, positions it as a key player in future innovations within the pharmaceutical industry.